Cas no 2138507-29-4 (5-(2-formylthiophen-3-yl)thiophene-2-carboxylic acid)

• Product Name: 5-(2-formylthiophen-3-yl)thiophene-2-carboxylic acid
• CAS No: 2138507-29-4
• MF: C₁₀H₆O₃S₂
• MW: 238.282840251923
• CID: 6570392
• PubChem ID: 165474378
• Update Time: 2025-05-25

5-(2-formylthiophen-3-yl)thiophene-2-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 5-(2-formylthiophen-3-yl)thiophene-2-carboxylic acid
• 2138507-29-4
• EN300-1131833

• Inchi： 1S/C10H6O3S2/c11-5-9-6(3-4-14-9)7-1-2-8(15-7)10(12)13/h1-5H,(H,12,13)
• InChI Key： VUAKRHBLBFDALI-UHFFFAOYSA-N
• SMILES： S1C(C(=O)O)=CC=C1C1C=CSC=1C=O

Computed Properties

• Exact Mass: 237.97583640g/mol
• Monoisotopic Mass: 237.97583640g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 269
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 111Ų

Additional information on 5-(2-formylthiophen-3-yl)thiophene-2-carboxylic acid

Introduction to 5-(2-formylthiophen-3-yl)thiophene-2-carboxylic acid (CAS No. 2138507-29-4)

5-(2-formylthiophen-3-yl)thiophene-2-carboxylic acid, identified by the Chemical Abstracts Service Number (CAS No.) 2138507-29-4, is a significant compound in the realm of organic synthesis and pharmaceutical research. This heterocyclic aromatic derivative has garnered attention due to its unique structural features and potential applications in medicinal chemistry. The compound consists of a thiophene core substituted with a formyl group at the 2-position and a carboxylic acid moiety at the 2-position of another thiophene ring, linked through a phenyl-thiophene unit. Such structural motifs are particularly intriguing for their ability to participate in diverse chemical reactions, including condensation, cyclization, and metal coordination, making it a valuable scaffold for drug discovery.

The 5-(2-formylthiophen-3-yl)thiophene-2-carboxylic acid molecule exhibits notable electronic properties due to the presence of conjugated systems and functional groups. The formyl group (–CHO) at the 2-position of the thiophene ring enhances its reactivity, allowing for facile participation in condensation reactions with various nucleophiles. This property is particularly useful in the synthesis of more complex molecules, such as Schiff bases and heterocyclic hybrids. Additionally, the carboxylic acid group (–COOH) provides opportunities for further functionalization via esterification, amidation, or salt formation, expanding its utility in pharmaceutical applications.

In recent years, 5-(2-formylthiophen-3-yl)thiophene-2-carboxylic acid has been explored as a key intermediate in the development of novel therapeutic agents. Its structural framework is reminiscent of several bioactive natural products and pharmacologically relevant compounds, suggesting potential applications in the treatment of various diseases. For instance, derivatives of thiophene-based molecules have shown promise in anticancer, antimicrobial, and anti-inflammatory therapies. The formyl group can be readily converted into an amine via condensation with hydrazines or hydroxylamine derivatives, yielding Schiff bases that often exhibit significant biological activity. These Schiff bases have been investigated for their ability to inhibit enzymes involved in cancer cell proliferation and inflammation.

Moreover, the 5-(2-formylthiophen-3-yl)thiophene-2-carboxylic acid scaffold can be incorporated into metal coordination complexes, which are increasingly recognized for their therapeutic potential. Metal ions such as copper(II), zinc(II), and manganese(II) can bind to the oxygen-rich functional groups (formyl and carboxylic acid) within this compound, forming stable complexes with potential applications in metallodrug development. These complexes have demonstrated efficacy in neutralizing reactive oxygen species and modulating enzyme activity, which are critical mechanisms in combating oxidative stress-related diseases.

Recent advancements in computational chemistry have further highlighted the significance of 5-(2-formylthiophen-3-yl)thiophene-2-carboxylic acid as a molecular building block. Molecular modeling studies have revealed that this compound can adopt multiple conformations depending on the surrounding environment, which may influence its reactivity and biological activity. These insights have guided the design of more refined derivatives with enhanced properties. For example, computational screening has identified optimal substituents that can improve binding affinity to target proteins while minimizing off-target effects.

The synthesis of 5-(2-formylthiophen-3-yl)thiophene-2-carboxylic acid has also been optimized for scalability and efficiency. Modern synthetic methodologies leverage catalytic processes and green chemistry principles to minimize waste and improve yield. Transition-metal-catalyzed cross-coupling reactions have been particularly effective in constructing the desired thiophene-thiophene linkage, while microwave-assisted synthesis has reduced reaction times significantly. These innovations not only enhance the accessibility of the compound but also align with sustainable chemistry practices.

From a pharmaceutical perspective, the versatility of 5-(2-formylthiophen-3-yl)thiophene-2-carboxylic acid makes it an attractive candidate for further development. Its ability to undergo diverse chemical transformations allows for rapid prototyping of novel drug candidates. Collaborative efforts between synthetic chemists and biologists are essential to translate these chemical insights into tangible therapeutic benefits. Preclinical studies are currently underway to evaluate the efficacy and safety of derivatives derived from this compound in animal models.

The future prospects for 5-(2-formylthiophen-3-yl)thiophene-2-carboxylic acid are promising, with ongoing research exploring its potential in emerging therapeutic areas such as neurodegenerative diseases and infectious disorders. The compound's unique structural features provide a rich foundation for innovation, driving advancements in both academic research and industrial drug development. As our understanding of molecular interactions deepens, it is likely that new applications will continue to emerge.